Tianeptine-d12 Methyl Ester
Tianeptine-d12 Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1216805-56-9
VCID:
VC0028882
InChI:
InChI=1S/C22H27ClN2O4S/c1-25-19-10-7-6-9-17(19)22(24-14-8-4-3-5-11-21(26)29-2)18-13-12-16(23)15-20(18)30(25,27)28/h6-7,9-10,12-13,15,22,24H,3-5,8,11,14H2,1-2H3/i3D2,4D2,5D2,8D2,11D2,14D2
SMILES:
CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC(=O)OC
Molecular Formula:
C22H27ClN2O4S
Molecular Weight:
463.051
Tianeptine-d12 Methyl Ester
CAS No.: 1216805-56-9
Reference Standards
VCID: VC0028882
Molecular Formula: C22H27ClN2O4S
Molecular Weight: 463.051
| CAS No. | 1216805-56-9 |
|---|---|
| Product Name | Tianeptine-d12 Methyl Ester |
| Molecular Formula | C22H27ClN2O4S |
| Molecular Weight | 463.051 |
| IUPAC Name | methyl 7-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]-2,2,3,3,4,4,5,5,6,6,7,7-dodecadeuterioheptanoate |
| Standard InChI | InChI=1S/C22H27ClN2O4S/c1-25-19-10-7-6-9-17(19)22(24-14-8-4-3-5-11-21(26)29-2)18-13-12-16(23)15-20(18)30(25,27)28/h6-7,9-10,12-13,15,22,24H,3-5,8,11,14H2,1-2H3/i3D2,4D2,5D2,8D2,11D2,14D2 |
| Standard InChIKey | AOVSYZQNKXYQOR-SZXIOYOXSA-N |
| SMILES | CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC(=O)OC |
| Synonyms | 7-[(3-Chloro-6,11-dihydro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11-yl)amino]-Heptanoic Acid-d12 Methyl Ester; Coaxil-d12 Methyl Ester |
| PubChem Compound | 46783088 |
| Last Modified | Nov 11 2021 |
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